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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for

handling 1,2-Diaminoanthraquinone (CAS No. 1758-68-5). Due to the limited availability of

comprehensive toxicological data for this specific compound, this guide also incorporates

information on structurally related compounds, such as 2-aminoanthraquinone, and general

principles of handling aromatic amines to provide a thorough assessment of potential hazards.

Physicochemical and Toxicological Profile
While specific quantitative toxicological data for 1,2-Diaminoanthraquinone is largely

unavailable in public literature, its structural similarity to other aminoanthraquinones, which

have undergone more extensive testing, warrants a cautious approach.[1] The following tables

summarize the known physicochemical properties of 1,2-Diaminoanthraquinone and the

toxicological data for the closely related compound, 2-aminoanthraquinone, to infer potential

hazards.

Table 1: Physicochemical Properties of 1,2-Diaminoanthraquinone
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Property Value Reference

CAS Number 1758-68-5 [2]

Molecular Formula C₁₄H₁₀N₂O₂ [2]

Molecular Weight 238.24 g/mol [2]

Appearance
Red-brown to dark violet

crystalline powder

Melting Point 302-306 °C

Solubility

Insoluble in water; soluble in

organic solvents like

nitrobenzene, toluene, and

acetone.

[3]

Table 2: Summary of Toxicological Data for 2-Aminoanthraquinone (CAS No. 117-79-3)

Toxicological Endpoint Results Reference

Carcinogenicity

Reasonably anticipated to be a

human carcinogen based on

sufficient evidence from

studies in experimental

animals. Caused liver cancer

in mice and increased benign

and malignant liver tumors in

male rats.

[3]

Genotoxicity
Genotoxic in the mouse

lymphoma assay.
[4]

Acute Toxicity (Oral) LD50 (rat): >5000 mg/kg

Hazard Identification and GHS Classification
1,2-Diaminoanthraquinone is classified as a hazardous substance. The Globally Harmonized

System (GHS) classification, based on available data, is as follows:
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Skin Irritation: Category 2 (Causes skin irritation)[2]

Eye Irritation: Category 2A (Causes serious eye irritation)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[2]

There is currently insufficient data to classify 1,2-Diaminoanthraquinone for other hazards

such as acute toxicity, carcinogenicity, mutagenicity, or reproductive toxicity.[1] However, given

the evidence for carcinogenicity and mutagenicity of other aminoanthraquinones, it is prudent

to handle this compound as a potential carcinogen and mutagen.[3][4]

Experimental Protocols for Hazard Assessment
In the absence of specific data for 1,2-Diaminoanthraquinone, understanding the standard

methodologies for assessing the key potential hazards is crucial.

Mutagenicity Assessment: Bacterial Reverse Mutation
Test (Ames Test - OECD TG 471)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.[5]

Aromatic amines and their derivatives often require metabolic activation to become mutagenic.

[6][7]

Methodology:

Bacterial Strains: A set of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535,

TA1537) and/or Escherichia coli strains (e.g., WP2 uvrA) with specific mutations are used.[5]

Metabolic Activation: The test is performed with and without a metabolic activation system

(S9 mix), which is a liver enzyme extract, typically from rats, that simulates mammalian

metabolism.[8]

Exposure: The bacterial strains are exposed to various concentrations of the test substance

in a liquid suspension.[5]
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Plating: The treated bacteria are then plated on a minimal agar medium that lacks the

specific amino acid the bacteria need to grow (e.g., histidine for Salmonella).[8]

Incubation and Scoring: The plates are incubated for 48-72 hours. Only bacteria that have

undergone a reverse mutation (revertants) will be able to synthesize the required amino acid

and form visible colonies. A significant, dose-dependent increase in the number of revertant

colonies compared to the control indicates a mutagenic effect.[8]

Eye Irritation Assessment (OECD TG 405)
The potential for a substance to cause eye irritation or serious eye damage is a critical safety

parameter.[9][10][11]

In Vivo Methodology (Rabbit Eye Test):

Animal Model: Albino rabbits are typically used for this test.[11]

Application: A single dose of the test substance is applied to the conjunctival sac of one eye

of the animal. The other eye serves as a control.[11]

Observation: The eyes are examined for signs of irritation, such as redness, swelling, and

discharge, at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[11]

Scoring: The severity of the observed effects on the cornea, iris, and conjunctiva is scored

according to a standardized system. The reversibility of the lesions is also assessed.[9]

In Vitro Alternatives:

To reduce animal testing, in vitro methods using reconstructed human cornea-like epithelium

(RhCE) models are now available and recognized by guidelines such as OECD TG 492.[12]

[13] These tests assess cell viability after exposure to the test chemical to predict its eye

irritation potential.[12]

Signaling Pathways and Mechanism of Toxicity
While the specific toxicological pathways for 1,2-Diaminoanthraquinone are not well-

elucidated, the toxicity of related aromatic amines and quinones generally involves metabolic

activation to reactive intermediates that can cause cellular damage. One of the primary
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mechanisms of toxicity for many quinones is the generation of reactive oxygen species (ROS)

through redox cycling, leading to oxidative stress.[14] Aromatic amines can be metabolically

activated by cytochrome P450 enzymes in the liver to form N-hydroxyarylamines, which can

then be further converted to highly reactive electrophiles that can bind to DNA and proteins,

leading to mutations and carcinogenicity.[15]

Metabolic Activation Cellular Damage

Aminoanthraquinone N-Hydroxyarylamine
Cytochrome P450

Reactive Electrophile
Esterification

DNACovalent Binding DNA Adducts Mutations Carcinogenesis

Click to download full resolution via product page

Hypothetical pathway for aminoanthraquinone-induced genotoxicity.

Safe Handling and Emergency Procedures
Given the known hazards and the potential for uncharacterized long-term toxicity, stringent

safety protocols are essential when handling 1,2-Diaminoanthraquinone.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber) must be worn.

Skin and Body Protection: A lab coat, and in cases of handling larger quantities or potential

for significant dust generation, disposable coveralls are recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood. If a fume hood is not available or if there is a risk of aerosol

generation, a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95 or

P100) should be used.
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Handling and Storage
Handling: Avoid creating dust. Use in a designated area and minimize the quantities handled.

Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

The following workflow outlines the general safety precautions for handling a chemical with

limited toxicological data.
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Conduct Risk Assessment
(Review available data, consider potential hazards)
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(e.g., SOPs, Training)

Select and Use Appropriate PPE
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Workflow for handling chemicals with limited toxicological data.
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Conclusion
1,2-Diaminoanthraquinone presents known hazards of skin, eye, and respiratory irritation.

While comprehensive toxicological data for this specific compound is lacking, the known

carcinogenicity and genotoxicity of structurally similar aminoanthraquinones necessitate a

highly cautious approach to its handling. Researchers, scientists, and drug development

professionals must implement stringent engineering controls, administrative procedures, and

personal protective equipment to minimize exposure. Further toxicological studies are

warranted to fully characterize the health and safety profile of 1,2-Diaminoanthraquinone. In

the absence of such data, treating it as a potential carcinogen and mutagen is a prudent and

necessary safety measure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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